Cas no 2554776-11-1 ((S)-2-(trifluoromethyl)azetidine tosylate)

• Product Name: (S)-2-(trifluoromethyl)azetidine tosylate
• CAS No: 2554776-11-1
• MF: C₁₁H₁₄F₃NO₃S
• MW: 297.29
• MDL: MFCD32862696
• CID: 5088236
• Update Time: 2026-03-02

(S)-2-(trifluoromethyl)azetidine tosylate Chemical and Physical Properties

Names and Identifiers

• (S)-2-(trifluoromethyl)azetidine tosylate

• MDL： MFCD32862696
• Inchi： 1S/C7H8O3S.C4H6F3N/c1-6-2-4-7(5-3-6)11(8,9)10;5-4(6,7)3-1-2-8-3/h2-5H,1H3,(H,8,9,10);3,8H,1-2H2/t;3-/m.0/s1
• InChI Key： CDFFBCXHVADOPM-HVDRVSQOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C([C@H]1NCC1)(F)(F)F

Additional information on (S)-2-(trifluoromethyl)azetidine tosylate

Compound CAS No 2554776-11-1: (S)-2-(Trifluoromethyl)Azetidine Tosylate

The compound with CAS number 2554776-11-1, known as (S)-2-(Trifluoromethyl)Azetidine Tosylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which combines a trifluoromethyl group with an azetidine ring system, further functionalized by a tosylate group. The stereochemistry at the second carbon of the azetidine ring, denoted by the (S) configuration, plays a crucial role in its chemical reactivity and biological activity.

Azetidines are four-membered cyclic amines that are less common in nature but have found extensive use in synthetic chemistry due to their unique electronic properties and ring strain. The incorporation of a trifluoromethyl group into the azetidine framework introduces additional electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. The tosylate group, derived from tosyl chloride (TsCl), is a excellent leaving group, making this compound highly suitable for nucleophilic substitution reactions—a key aspect in drug design and chemical synthesis.

Recent studies have highlighted the potential of (S)-2-(Trifluoromethyl)Azetidine Tosylate as a versatile building block in asymmetric synthesis. Its ability to undergo enantioselective reactions has made it invaluable in the construction of complex molecular architectures with high optical purity. For instance, researchers have utilized this compound in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases such as cancer and neurodegenerative disorders.

The synthesis of (S)-2-(Trifluoromethyl)Azetidine Tosylate typically involves multi-step processes that demand precise control over stereochemistry and reaction conditions. One common approach involves the alkylation of an azetidine derivative followed by fluorination and subsequent tosylation steps. The use of chiral catalysts and auxiliary reagents has been pivotal in achieving the desired stereochemical outcome, underscoring the importance of modern catalytic techniques in organic synthesis.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as an intermediate in drug discovery programs cannot be overstated, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which are desirable properties for drug candidates.

From a structural perspective, the azetidine ring introduces rigidity into the molecule, which can enhance binding affinity to target proteins. The presence of the tosylate group also facilitates various post-synthetic modifications, enabling chemists to explore diverse chemical transformations. This versatility has positioned (S)-2-(Trifluoromethyl)Azetidine Tosylate as a valuable tool in modern organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and predictive modeling for its interactions with biological systems.

In conclusion, CAS No 2554776-11-1 represents a significant advancement in organic chemistry, offering researchers a powerful tool for exploring complex molecular systems and developing innovative therapeutic agents. Its unique combination of structural features and functional groups makes it an indispensable component in contemporary chemical research.